molecular formula C9H10N4OS B8333674 N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide

N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide

Cat. No. B8333674
M. Wt: 222.27 g/mol
InChI Key: MIGQBPGGGOXENC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C9H10N4OS and its molecular weight is 222.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide

Molecular Formula

C9H10N4OS

Molecular Weight

222.27 g/mol

IUPAC Name

N-[4-(4-methylimidazol-1-yl)-1,3-thiazol-5-yl]acetamide

InChI

InChI=1S/C9H10N4OS/c1-6-3-13(4-10-6)8-9(12-7(2)14)15-5-11-8/h3-5H,1-2H3,(H,12,14)

InChI Key

MIGQBPGGGOXENC-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=N1)C2=C(SC=N2)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(4-bromothiazol-5-yl)acetamide from example 1.5 (1 g, 4.52 mmol), CuI(869 mg, 4.52 mmol) and Cs2CO3 (2.9 g, 9.1 mmol) were combined in a flask (backfilled with N2). Trans-N,N′-dimethylcyclohexane-1,2-diamine (630 mg, 4.52 mmol) and 4-methyl-1H-imidazole (446 mg, 5.4 mmol) in DMF (10 mL) were added and the mixture was stirred at 90° C. overnight. After the mixture was cooled to room temperature, the mixture was filtered through a syringe filter (washed with DMF). The filtrate purified by prep-HPLC to give 200 mg of the pure title compound (yield: 20%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step One
Name
Quantity
869 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
630 mg
Type
reactant
Reaction Step Three
Quantity
446 mg
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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